2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide

• IUPAC Name: 2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-13-8-14(21-2)12(7-11(13)17)18-15(19)9-5-3-4-6-10(9)16/h3-8H,1-2H3,(H,18,19)
• InChI Key: AONMMOPQFRGWTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2Cl)Cl)OC
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known by its chemical name, GW 501516, and is classified as a selective androgen receptor modulator (SARM). It is a non-steroidal compound that has been shown to have a variety of effects on the body, including increasing endurance and improving metabolic function.

Mechanism of Action

The mechanism of action of 2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide is complex and not fully understood. It is believed to work by activating the peroxisome proliferator-activated receptor delta (PPARδ) in the body. This receptor is involved in the regulation of lipid metabolism and glucose homeostasis, which may explain the compound's effects on endurance and metabolic function.
Biochemical and Physiological Effects:
2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide has a variety of biochemical and physiological effects on the body. It has been shown to increase endurance and improve metabolic function by increasing the expression of genes involved in mitochondrial biogenesis and fatty acid oxidation. It has also been shown to promote fat loss by increasing the expression of genes involved in adipocyte differentiation and lipolysis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide in lab experiments is its potential to improve metabolic function and increase endurance. This makes it a useful tool for studying the effects of exercise and physical activity on the body. However, there are also some limitations to its use, including the fact that it is a relatively new compound and its long-term effects on the body are not fully understood.

Future Directions

There are several potential future directions for research on 2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide. One area of interest is its potential applications in the treatment of certain medical conditions, such as diabetes and cardiovascular disease. It may also have applications in the field of sports medicine, as a potential performance-enhancing drug. Additionally, further research is needed to fully understand the long-term effects of this compound on the body.

Scientific Research Applications

2-chloro-N-(5-chloro-2,4-dimethoxyphenyl)benzamide has been widely studied for its potential applications in scientific research. It has been shown to have a variety of effects on the body, including increasing endurance, improving metabolic function, and promoting fat loss. It has also been shown to have potential applications in the treatment of certain medical conditions, such as diabetes and cardiovascular disease.